Cas no 15008-33-0 (5-Bromopentyltrimethylammonium Bromide)

• Product Name: 5-Bromopentyltrimethylammonium Bromide
• CAS No: 15008-33-0
• MF: C₈H₁₉Br₂N
• MW: 289.051161050797
• MDL: MFCD00545102
• CID: 138008
• PubChem ID: 24874336
• Update Time: 2025-05-26

5-Bromopentyltrimethylammonium Bromide Chemical and Physical Properties

Names and Identifiers

• 1-Pentanaminium,5-bromo-N,N,N-trimethyl-, bromide (1:1)
• (5-Bromopentyl)Trimethylammonium Bromide
• 5-bromopentyl(trimethyl)azanium,bromide
• 5-Bromopentyltrimethylammonium Bromide
• 5-Bromopentyl-trimethylammonium Bromide
• (5-Bromo-pentyl)-trimethyl-ammonium
• (6-bromohexyl)trimethylammonium bromide
• (bromopentyl)trimethylammonium bromide
• N-(5-bromopentyl)-N-trimethylammonium bromide
• 5-Bromo-N,N,N-trimethylpentan-1-aminium bromide
• 5-BroMo-N,N,N-triMethyl-1-pentanaMiniuM BroMide
• (5-BroMopentyl)triMethylaMMoniuM broMide 97%
• TRA0035222
• FCH1319789
• (5-bromopentyl)trimethylazanium bromide
• (5-bromopen-tyl)trimethylammonium bromide
• 1-Pentanaminium,
• BCP32451
• 5-Bromo-N,N,N-trimethylpentan-1-aminiumBromide
• FT-0663821
• 1-Pentanaminium,5-bromo-N,N,N-trimethyl-,bromide(1:1)
• AC8016
• (5-BROMOPENTYL)TRIMETHYLAMMONIUMBROMIDE
• 5-bromopentyl(trimethyl)azanium;bromide
• MFCD00545102
• J-008657
• AKOS015910844
• AS-70061
• SY110604
• 1-Pentanaminium, 5-bromo-N,N,N-trimethyl-, bromide (1:1)
• SCHEMBL338814
• 15008-33-0
• CHEMBL150123
• A884201
• C8H19Br2N
• DTXSID40455176

• MDL： MFCD00545102
• Inchi： 1S/C8H19BrN.BrH/c1-10(2,3)8-6-4-5-7-9;/h4-8H2,1-3H3;1H/q+1;/p-1
• InChI Key： GEIHNRASRNQTDE-UHFFFAOYSA-M
• SMILES： BrCCCCC[N+](C)(C)C.[Br-]

Computed Properties

• Exact Mass: 286.98800
• Monoisotopic Mass: 286.98842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 75.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Melting Point: 141-143 °C (lit.)
• PSA: 0.00000
• LogP: -0.73820
• Solubility: Not available

5-Bromopentyltrimethylammonium Bromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on 5-Bromopentyltrimethylammonium Bromide

Recent Advances in the Application of 5-Bromopentyltrimethylammonium Bromide (CAS: 15008-33-0) in Chemical Biology and Pharmaceutical Research

5-Bromopentyltrimethylammonium bromide (CAS: 15008-33-0) is a quaternary ammonium compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in synthesis, drug delivery, and biochemical studies. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutic agents and its utility in modifying biomolecules for enhanced functionality. This research brief synthesizes the latest findings on this compound, providing insights into its mechanisms, applications, and future potential.

One of the most notable advancements involves the use of 5-Bromopentyltrimethylammonium bromide in the synthesis of cationic lipids for gene delivery systems. Researchers have demonstrated that this compound can be effectively incorporated into lipid nanoparticles to improve transfection efficiency. A 2023 study published in the Journal of Controlled Release reported that lipid formulations containing 5-Bromopentyltrimethylammonium bromide exhibited superior stability and cellular uptake compared to traditional cationic lipids, making it a promising candidate for mRNA-based therapies and CRISPR-Cas9 delivery.

In addition to its role in drug delivery, 5-Bromopentyltrimethylammonium bromide has been explored as a reagent for protein modification. A recent Bioconjugate Chemistry article detailed its use in the site-specific alkylation of cysteine residues, enabling the creation of stable protein conjugates with tailored properties. This approach has been applied to antibody-drug conjugates (ADCs), where the compound's bromoalkyl group facilitates controlled linkage of cytotoxic payloads, thereby enhancing therapeutic efficacy and reducing off-target effects.

Further investigations into the compound's biochemical interactions have revealed its potential as a modulator of ion channels. A 2024 study in ACS Chemical Biology identified 5-Bromopentyltrimethylammonium bromide as a selective inhibitor of certain nicotinic acetylcholine receptor subtypes, offering a new avenue for treating neurological disorders. Molecular dynamics simulations supported these findings, showing that the compound's quaternary ammonium group interacts with key residues in the receptor's binding pocket.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research aims to address these limitations through structural derivatization and formulation strategies. For instance, a team at MIT recently patented a prodrug version of 5-Bromopentyltrimethylammonium bromide designed to reduce systemic side effects while maintaining bioactivity.

In conclusion, 5-Bromopentyltrimethylammonium bromide (CAS: 15008-33-0) continues to emerge as a multifaceted tool in chemical biology and pharmaceutical innovation. Its applications span from advanced drug delivery systems to precision bioconjugation and targeted therapeutics. As research progresses, this compound is poised to play an increasingly vital role in addressing complex biomedical challenges.